Cas no 773104-00-0 (Benzoic acid, 3-[(aminothioxomethyl)amino]-4-methyl-, methyl ester)

• Product name: Benzoic acid, 3-[(aminothioxomethyl)amino]-4-methyl-, methyl ester
• CAS No: 773104-00-0
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 1784743
• PubChem ID: 21090201

Benzoic acid, 3-[(aminothioxomethyl)amino]-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(aminothioxomethyl)amino]-4-methyl-, methyl ester
• Methyl 4-Methyl-3-thioureidobenzoate
• methyl 3-(carbamothioylamino)-4-methylbenzoate
• SCHEMBL3314378
• 773104-00-0
• methyl 3-[(aminocarbonothioyl)amino]-4-methylbenzoate

• Inchi： InChI=1S/C10H12N2O2S/c1-6-3-4-7(9(13)14-2)5-8(6)12-10(11)15/h3-5H,1-2H3,(H3,11,12,15)
• InChI Key： UFFXEUSAZGPMHB-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(=O)OC)NC(=S)N

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.4Ų